![molecular formula C11H13NO7S B5538332 [Carboxymethyl(4-methoxybenzenesulfonyl)amino]acetic acid](/img/structure/B5538332.png)
[Carboxymethyl(4-methoxybenzenesulfonyl)amino]acetic acid
Cat. No. B5538332
M. Wt: 303.29 g/mol
InChI Key: PWOHLNQUNYXWPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05863949
Procedure details
To a solution of iminoacetic acid disodium salt monohydrate (5.0 grams, 25.6 mmol) in dioxane (50 ml) and water (50 ml) was added triethylamine (5.3 ml, 38 mmol) followed by 4-methoxybenzenesulfonyl chloride (5.8 grams, 28.0 mmol). The mixture was stirred overnight at room temperature and diluted with methylene chloride. The solution was washed with 1N hydrochloric acid solution, water and brine, dried over magnesium sulfate and concentrated under vacuum leaving [carboxymethyl(4-methoxybenzenesulfonyl)amino]acetic acid as a white solid, 3.83 grams (49%).
Name
iminoacetic acid disodium salt monohydrate
Quantity
5 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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O.[Na+].[Na+].[NH:4]=[CH:5][C:6]([O-:8])=[O:7].N=[CH:10][C:11]([O-:13])=[O:12].C(N(CC)CC)C.[CH3:21][O:22][C:23]1[CH:28]=[CH:27][C:26]([S:29](Cl)(=[O:31])=[O:30])=[CH:25][CH:24]=1>O1CCOCC1.O.C(Cl)Cl>[C:6]([CH2:5][N:4]([CH2:10][C:11]([OH:13])=[O:12])[S:29]([C:26]1[CH:25]=[CH:24][C:23]([O:22][CH3:21])=[CH:28][CH:27]=1)(=[O:31])=[O:30])([OH:8])=[O:7] |f:0.1.2.3.4|
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Inputs
Step One
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Name
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iminoacetic acid disodium salt monohydrate
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Quantity
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5 g
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Type
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reactant
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Smiles
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O.[Na+].[Na+].N=CC(=O)[O-].N=CC(=O)[O-]
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Name
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|
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Quantity
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5.3 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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|
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Quantity
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50 mL
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Type
|
solvent
|
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Smiles
|
O1CCOCC1
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|
Name
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|
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Quantity
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50 mL
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Type
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solvent
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Smiles
|
O
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Step Two
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Name
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Quantity
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5.8 g
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Type
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reactant
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Smiles
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COC1=CC=C(C=C1)S(=O)(=O)Cl
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred overnight at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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The solution was washed with 1N hydrochloric acid solution, water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under vacuum
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
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C(=O)(O)CN(S(=O)(=O)C1=CC=C(C=C1)OC)CC(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
